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EACC is a known autophagy inhibitor that acts by selectively blocking autophagosome-lysosome fusion.

It achieves this by preventing the translocation of the autophagosome-specific SNARE protein Syntaxin 17

(Stx17), thereby reversibly inhibiting autophagic flux without affecting endo-lysosomal function [1] [2] [3].

The table below outlines its basic chemical and handling information:

Property Description

CAS Number 864941-31-1 [3]

Molecular Formula C₁₃H₁₁N₃O₆S₂ [3]

Molecular Weight 369.37 g/mol [3]

Recommended Solvent DMSO [3]

Stock Solution
Stability

-80°C for 2 years; -20°C for 1 year [3]

Primary Mechanism Inhibits autophagosome-lysosome fusion by blocking Stx17 recruitment [1]

[3]

General Principles for Experimental Use
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While exact protocols from the literature are not fully detailed, the following general principles and observed

applications can guide experimental design:

Cell Culture and Seeding: Experiments are typically performed on adherent cell lines (e.g., HEp-2,
PC3, HeLa, FaDu) cultured in standard media like DMEM/F12 supplemented with 10% fetal bovine

serum and antibiotics [1] [2].
EACC Treatment:

Preparation: EACC is usually prepared as a high-concentration stock solution (e.g., 10 mM) in
DMSO and then diluted into the cell culture medium to the final working concentration [3].

Working Concentration: Effective concentrations reported in the literature range from 5 to 50
µM [1] [2]. It is crucial to perform a dose-response curve for your specific model system.

Pre-incubation: A pre-incubation period of 30 minutes to 2 hours with EACC before adding
other assay components (like toxins) is common and has been shown to improve the protective

effect [1].
Serum Consideration: Notably, the protective effect of EACC against toxins like ricin is

reported to be abolished in the presence of serum, so protocol optimization regarding serum
content is essential [1].

Key Application: Toxin Intoxication Studies: EACC has been shown to provide strong protection
against plant toxins like ricin, abrin, and modeccin. The evidence suggests this protection occurs at

a late stage in the toxin's pathway, likely by inhibiting the reduction of the disulfide bond and the
subsequent release of the active toxin moiety (A-chain) into the cytosol from the Endoplasmic

Reticulum (ER) [1].

Outline of a Representative Experimental Workflow

The diagram below visualizes a generalized experimental workflow for studying EACC's effect on toxin

intoxication, based on methods described in the search results.
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Research Gaps and Next Steps

The available information is foundational but insufficient for direct laboratory implementation. To develop

complete application notes, you will need to:

Consult Primary Literature: The most detailed protocols are likely found in the original research

articles [1] [2]. I recommend obtaining the full texts of these papers for explicit methodologies.
Validate and Optimize: Parameters such as optimal cell density, treatment duration, and toxin

concentration need to be empirically determined and validated for your specific cell lines and
research context.
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Include Necessary Controls: Ensure your experimental design includes appropriate controls, such

as vehicle control (DMSO) and relevant positive controls for autophagy inhibition or toxin activity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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